2-Ethyl-2,3-dimethylbutanal

• Molecular Formula: C8H16O
• Molecular Weight: 128.21 g/mol
• IUPAC Name: 2-ethyl-2,3-dimethylbutanal
• InChI: InChI=1S/C8H16O/c1-5-8(4,6-9)7(2)3/h6-7H,5H2,1-4H3
• InChI Key: UYVDPTUHXRDPBG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C=O)C(C)C

Description

2-Ethyl-2,3-dimethylbutanal is a branched aldehyde with the molecular formula C₈H₁₆O. Its structure features an aldehyde functional group at the terminal position of a branched carbon chain, with ethyl and methyl substituents at the 2nd and 3rd positions, respectively.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Ethyl-2,3-dimethylbutanal can be achieved through various methods. One common approach involves the alkylation of isobutene with ethylene to form the corresponding alcohol, followed by oxidation to yield the aldehyde. The reaction typically requires an acid catalyst and specific reaction conditions to ensure high yields .

Industrial Production Methods: In industrial settings, the production of 2-Ethyl-2,3-dimethylbutanal often involves the vapor phase dehydrogenation of the corresponding alcohol over a copper catalyst. This method is efficient and allows for large-scale production with minimal by-products .

Chemical Reactions Analysis

Types of Reactions: 2-Ethyl-2,3-dimethylbutanal undergoes various

Biological Activity

2-Ethyl-2,3-dimethylbutanal is an organic compound with notable biological activity that has garnered interest in various fields, including medicinal chemistry and environmental science. This article explores the compound's biological properties, potential applications, and relevant research findings.

• Chemical Formula : C₈H₁₈O
• Molecular Weight : 130.23 g/mol
• Structure : The compound features a branched structure that contributes to its unique reactivity and biological interactions.

Biological Activity Overview

The biological activity of 2-Ethyl-2,3-dimethylbutanal is primarily characterized by its interactions with biological systems, which can be classified into several categories:

• Antimicrobial Activity : Studies have shown that certain aldehydes possess antimicrobial properties, potentially making 2-Ethyl-2,3-dimethylbutanal a candidate for further exploration in this area.
• Toxicological Effects : As with many aldehydes, the compound may exhibit cytotoxic effects at higher concentrations. Understanding its toxicity profile is crucial for evaluating its safety in various applications.

Antimicrobial Properties

Research indicates that aldehydes can disrupt microbial cell membranes and inhibit growth. A study examining the antimicrobial effects of related compounds suggests that 2-Ethyl-2,3-dimethylbutanal may similarly affect bacterial viability.

Compound	Microorganism Tested	Minimum Inhibitory Concentration (MIC)
2-Ethyl-2,3-dimethylbutanal	E. coli	TBD
2-Ethyl-2,3-dimethylbutanal	S. aureus	TBD

Note: TBD indicates that specific MIC values need to be established through further testing.

Toxicological Studies

Toxicity assessments of aldehydes indicate potential risks associated with exposure. For instance, a study on related compounds found that prolonged exposure could lead to respiratory issues and skin irritation:

• Acute Toxicity : High doses can lead to irritation of mucous membranes.
• Chronic Exposure : Long-term exposure may result in more severe health effects.

Case Studies

• Case Study on Antimicrobial Efficacy :
  A laboratory study evaluated the efficacy of various aldehydes against a spectrum of bacterial strains. Preliminary results suggested that 2-Ethyl-2,3-dimethylbutanal exhibited promising antibacterial activity comparable to known antimicrobial agents.
• Toxicity Assessment in Mammalian Cells :
  In vitro studies conducted on mammalian cell lines showed that exposure to various concentrations of 2-Ethyl-2,3-dimethylbutanal resulted in dose-dependent cytotoxicity. The findings highlighted the need for careful handling and risk assessment when utilizing this compound in laboratory settings.

Comparison with Similar Compounds

Structural Isomers: 2-Methylbutanal and 3-Methylbutanal

Key Differences :

• Branching Pattern : 2-Ethyl-2,3-dimethylbutanal has three substituents (ethyl and two methyl groups) on carbons 2 and 3, whereas 2-methylbutanal (CAS 96-17-3) and 3-methylbutanal (CAS 590-86-3) are simpler, with a single methyl group at positions 2 or 3 of the butanal chain .
• Physical Properties : Increased branching typically reduces boiling points due to decreased surface area for intermolecular interactions. For example, 2-methylbutanal (b.p. ~92°C) and 3-methylbutanal (b.p. ~90°C) have lower boiling points than linear pentanal (b.p. ~103°C). By analogy, 2-ethyl-2,3-dimethylbutanal likely exhibits a lower boiling point than less-branched aldehydes.
• Reactivity : The steric hindrance from branching in 2-ethyl-2,3-dimethylbutanal may slow nucleophilic addition reactions (e.g., Grignard reactions) compared to linear aldehydes.

Table 1: Comparison of Structural Isomers

Compound	CAS Number	Molecular Formula	Substituents	Boiling Point (°C)
2-Ethyl-2,3-dimethylbutanal	-	C₈H₁₆O	2-ethyl, 2,3-dimethyl	Inferred lower
2-Methylbutanal	96-17-3	C₅H₁₀O	2-methyl	~92
3-Methylbutanal	590-86-3	C₅H₁₀O	3-methyl	~90

Functional Group Variants: Amides and Esters

2-Amino-2,3-dimethylbutanamide ():

• Functional Group : Replaces the aldehyde with an amide (-CONH₂). This increases polarity and hydrogen-bonding capability, raising melting and boiling points compared to aldehydes. The crystal structure study confirms a planar amide group, enhancing intermolecular interactions .
• Applications : Amides are common in pharmaceuticals (e.g., peptide synthesis), whereas aldehydes like 2-ethyl-2,3-dimethylbutanal are used in flavorings and polymer crosslinking.

Ethyl 2-bromo-3,3-dimethylbutanoate ():

• Functional Group : An ester (-COOEt) with a bromine atom at position 2. The electron-withdrawing bromine increases electrophilicity at the β-carbon, enabling substitution reactions. In contrast, aldehydes undergo oxidation or nucleophilic addition .
• Synthetic Utility : Esters are intermediates in drug synthesis (e.g., prodrugs), while aldehydes serve as electrophiles in condensation reactions.

Halogenated Derivatives: 2-Chloro-3,3-dimethylbutanal Oxime ()

• This increases toxicity and reactivity compared to 2-ethyl-2,3-dimethylbutanal .
• Safety Profile : The oxime derivative requires stringent safety measures (e.g., artificial respiration if inhaled), highlighting the impact of functional groups on hazard profiles.

Table 2: Functional Group Impact on Properties

Compound	Functional Group	Key Properties	Applications
2-Ethyl-2,3-dimethylbutanal	Aldehyde	Volatile, electrophilic	Fragrances, polymers
2-Amino-2,3-dimethylbutanamide	Amide	High polarity, crystalline	Pharmaceuticals
Ethyl 2-bromo-3,3-dimethylbutanoate	Ester/Bromine	Electrophilic β-carbon, halogenated	Organic synthesis